diethyl 5-(1-isopropyl-1H-pyrazole-3-carboxamido)-3-methylthiophene-2,4-dicarboxylate
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Description
Diethyl 5-(1-isopropyl-1H-pyrazole-3-carboxamido)-3-methylthiophene-2,4-dicarboxylate is a useful research compound. Its molecular formula is C18H23N3O5S and its molecular weight is 393.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Photophysical Properties
Synthesis Techniques and Fluorescence Applications
A study by Chen et al. (2012) discusses the synthesis of tetracyclic pyrazolo[3,4-b]pyridine-based coumarin chromophores through a facile reaction. These compounds exhibit high fluorescence quantum yields, good electrochemical, thermal, and photochemical stabilities, and potential application in living cell imaging through laser scanning confocal microscopy (Chen et al., 2012).
Biological Activity
Antitumor and Anti-inflammatory Properties
Novel comenic acid derivatives containing isoxazole and isothiazole moieties have been synthesized and tested in combination with antitumor drugs, showing a synergistic effect in chemotherapy against brain tumors (Kletskov et al., 2018).
Coordination Polymers and Material Science
Metal Coordination Polymers
Cheng et al. (2017) reported on the synthesis and structural diversity of d10 metal coordination polymers constructed from semi-rigid bis(3-methyl-1H-pyrazole-4-carboxylic acid)alkane ligands. These compounds exhibit chiral 2D networks and 3D supramolecular structures with potential applications in material science (Cheng et al., 2017).
Drug Discovery and Molecular Biology
Inhibitors of Plasmodium falciparum
Vah et al. (2022) explored the synthesis of 5- and 3-hydroxy-N-aryl-1H-pyrazole-4-carboxylates as inhibitors of Plasmodium falciparum dihydroorotate dehydrogenase, a key enzyme in the pyrimidine biosynthesis pathway, showing potential as antimalarial agents (Vah et al., 2022).
Properties
IUPAC Name |
diethyl 3-methyl-5-[(1-propan-2-ylpyrazole-3-carbonyl)amino]thiophene-2,4-dicarboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O5S/c1-6-25-17(23)13-11(5)14(18(24)26-7-2)27-16(13)19-15(22)12-8-9-21(20-12)10(3)4/h8-10H,6-7H2,1-5H3,(H,19,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHNKIDPZHDJMBA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=O)C2=NN(C=C2)C(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.